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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of terpenylic acid, a significant

secondary organic aerosol (SOA) component derived from the atmospheric oxidation of

monoterpenes, primarily α-pinene. Its formation, chemical properties, and critical role in new

particle formation (NPF) and aerosol growth are detailed. This document synthesizes key

findings from atmospheric chamber studies and field measurements, presenting quantitative

data in structured tables, detailing experimental methodologies, and illustrating key chemical

pathways and experimental workflows through diagrams. This guide is intended to be a

valuable resource for researchers in atmospheric chemistry, environmental science, and

related fields, as well as for professionals in drug development interested in the atmospheric

fate and potential health effects of organic aerosols.

Introduction
New particle formation is a globally important atmospheric process that influences cloud

formation, climate, and air quality. Biogenic volatile organic compounds (BVOCs), particularly

monoterpenes emitted from terrestrial vegetation, are major precursors to the condensable

vapors that drive NPF and the subsequent growth of secondary organic aerosols (SOA).

Among the myriad of oxidation products, terpenylic acid (C₈H₁₂O₄) has emerged as a key

species due to its chemical properties and ability to participate in particle nucleation and

growth.
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Terpenylic acid is a lactone-containing carboxylic acid, primarily formed from the ozonolysis

and photooxidation of α-pinene, the most abundant monoterpene in the atmosphere.[1][2] Its

structure, which includes a carboxylic acid group, facilitates hydrogen bonding and the

formation of dimers and higher-order oligomers, a crucial step in the initial stages of particle

formation and subsequent mass addition.[2][3] This guide delves into the technical aspects of

terpenylic acid's role in atmospheric chemistry, providing the necessary data and protocols for

its study.

Chemical and Physical Properties of Terpenylic Acid
Terpenylic acid is structurally identified as tetrahydro-2,2-dimethyl-5-oxo-3-furanacetic acid.[4]

[5] Its key physicochemical properties are summarized in the table below.

Property Value Reference

Molecular Formula C₈H₁₂O₄ [6]

Molecular Weight 172.18 g/mol [5][6]

IUPAC Name

2-(2,2-dimethyl-5-

oxotetrahydrofuran-3-yl)acetic

acid

[4][6]

CAS Registry Number 26754-48-3 [5][7]

Melting Point (anhydrous) 90 °C [4][5]

Melting Point (monohydrate) 57 °C [5]

Solubility
Moderately soluble in cold

water, very soluble in hot water
[4][5]

Formation of Terpenylic Acid from α-Pinene
Oxidation
Terpenylic acid is a prominent early oxidation product from both the photooxidation and

ozonolysis of α-pinene.[2] The formation pathways involve a series of complex radical

reactions. The diagram below illustrates a simplified, generalized pathway for the formation of

terpenylic acid from α-pinene.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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